4-Chloro-2-methoxybenzo[d]thiazole

• CAS No.: 73443-77-3
• Molecular Formula: C8H6ClNOS
• Molecular Weight: 199.66 g/mol
• IUPAC Name: 4-chloro-2-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C8H6ClNOS/c1-11-8-10-7-5(9)3-2-4-6(7)12-8/h2-4H,1H3
• InChI Key: XQWPDHWIZIUXDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(S1)C=CC=C2Cl

Description

4-Chloro-2-methoxybenzo[d]thiazole is a useful research compound. Its molecular formula is C8H6ClNOS and its molecular weight is 199.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,4-Dichlorobenzothiazole (10.21 g, 0.05 mole) and 94% sodium hydroxide (8.30 g, 0.075 mole) were added to a 50 (V/V) % water/methanol mixed solvent (150 c.c.), and the mixture was heated under reflux for 30 minutes. After cooling, water (100 c.c.) was added to the reaction solution, followed by ice-cooling. The deposited crystals were filtered and washed with water to obtain 9.22 g of 2-methoxy-4-chlorobenzothiazole. Yield 92.4%, purity 100%, m.p. 55°-57° C.

Synthesis routes and methods II

Procedure details

2-Bromo-4-chlorobenzothiazole (6.21 g, 0.025 mole) and 94% sodium hydroxide (1.57 g, 0.037 mole) were added to methanol (100 c.c.), and the mixture was heated under reflux for 30 minutes. After cooling, water (100 c.c.) was added to the reaction solution, followed by ice-cooling. The deposited crystals were filtered and washed with water to obtain 4.68 g of 2-methoxy-4-chlorobenzothiazole. Yield 93.8%, purity 99.3%, m.p. 55°-57° C.

Synthesis routes and methods III

Procedure details

A mixture (5 g, 0.023 mole) of 2-bromo-4-chlorobenzothiazole and 2,4-dichlorobenzothiazole and 1,5-diazabicyclo[5.4.0]undecene-5 (DBU) (3.8 g, 0.025 mole) were added to methanol (80 c.c.), and the mixture was heated under reflux for 4 hours. After cooling, water (150 c.c.) was added to the reaction solution, followed by ice-cooling. The deposited crystals were filtered and washed twice with water to obtain 4.23 g of 2-methoxy-4-chlorobenzothiazole. Yield 92.5%, purity 98.5%, m.p. 55°-57° C.